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Compound of Interest

Compound Name: Fmoc-DL-Nle-OH

Cat. No.: B557656 Get Quote

Essential Safety and Handling Guide for Fmoc-
DL-Nle-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Fmoc-
DL-Nle-OH (CAS 144701-20-2), a key reagent in peptide synthesis. Adherence to these

procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Summary of Safety and Physical Data
Proper handling of Fmoc-DL-Nle-OH requires an understanding of its physical and chemical

properties, as well as its potential hazards. The following table summarizes key data for this

compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b557656?utm_src=pdf-interest
https://www.benchchem.com/product/b557656?utm_src=pdf-body
https://www.benchchem.com/product/b557656?utm_src=pdf-body
https://www.benchchem.com/product/b557656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₁H₂₃NO₄

Molecular Weight 353.41 g/mol

Appearance White solid

Melting Point 146-153 °C[1]

Solubility

Soluble in organic solvents such as

Dimethylformamide (DMF) and

Dichloromethane (DCM).

Hazard Class

Acute toxicity, oral (Category 4), Skin

corrosion/irritation (Category 2), Serious eye

damage/eye irritation (Category 2A), Specific

target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

Storage Temperature Store at room temperature.

Operational Plan: Handling and Use in Solid-Phase
Peptide Synthesis
The following protocol outlines the standard procedure for the use of Fmoc-DL-Nle-OH in

solid-phase peptide synthesis (SPPS).

Personal Protective Equipment (PPE)
Before beginning any work with Fmoc-DL-Nle-OH, ensure all personnel are equipped with the

following PPE:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust.

Experimental Protocol: Coupling of Fmoc-DL-Nle-OH
This protocol describes a single coupling cycle for incorporating Fmoc-DL-Nle-OH into a

peptide sequence on a solid support.

Resin Swelling: Swell the resin (e.g., Wang or Rink Amide resin) in DMF for 30-60 minutes in

a reaction vessel.[2][3]

Fmoc Deprotection:

Drain the DMF.

Add a 20% solution of piperidine in DMF to the resin and agitate for 3-5 minutes.

Drain the solution.

Add a fresh portion of 20% piperidine in DMF and agitate for an additional 10-15 minutes.

[2][3]

Drain the solution and wash the resin thoroughly with DMF (5-7 times) to remove residual

piperidine.[3]

Amino Acid Activation and Coupling:

In a separate vessel, dissolve Fmoc-DL-Nle-OH (3-5 equivalents relative to the resin

loading) and a suitable coupling reagent (e.g., HBTU, HATU; 3-5 equivalents) in DMF.[3]

Add an organic base such as N,N-Diisopropylethylamine (DIPEA; 6-10 equivalents) to the

amino acid solution to pre-activate it for 1-2 minutes.[3]

Add the activated amino acid solution to the deprotected resin.

Agitate the reaction mixture for 1-2 hours at room temperature to ensure complete

coupling.[3]
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Washing:

Drain the coupling solution.

Wash the resin thoroughly with DMF (3-5 times) and then with DCM (3-5 times) to remove

any unreacted reagents and byproducts.[3]

Cycle Repetition: Repeat steps 2-4 for each subsequent amino acid to be added to the

peptide chain.
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Preparation

Coupling

Washing

Next Cycle

1. Swell Resin in DMF

2. Fmoc Deprotection with 20% Piperidine/DMF

30-60 min

3. Activate Fmoc-DL-Nle-OH with Coupling Reagent & DIPEA

Wash 5-7x with DMF

4. Couple to Resin

1-2 min pre-activation

5. Wash with DMF

1-2 hours agitation

6. Wash with DCM

3-5x

Repeat for Next Amino Acid

3-5x

Start next cycle

Click to download full resolution via product page

Caption: Workflow for a single coupling cycle of Fmoc-DL-Nle-OH in SPPS.
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Proper disposal of Fmoc-DL-Nle-OH and associated waste is crucial to prevent environmental

contamination and ensure a safe laboratory environment. All waste materials should be treated

as hazardous chemical waste.

Waste Segregation and Collection
Solid Waste:

Collect unused or expired Fmoc-DL-Nle-OH, contaminated personal protective equipment

(gloves, weigh boats), and any spill cleanup materials in a designated, clearly labeled, and

sealable container for solid hazardous waste.

Liquid Waste:

Solutions containing Fmoc-DL-Nle-OH, as well as solvents from washing steps (DMF,

DCM), and the piperidine solution from the deprotection step, should be collected in a

separate, labeled, and sealed container for liquid hazardous waste.

Important: Do not mix acidic and basic waste streams. The piperidine deprotection solution

is basic and should be collected in its own designated container.

Disposal Procedure
Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

("Fmoc-DL-Nle-OH"), and indicate whether it is solid or liquid waste.

Storage: Store sealed waste containers in a designated, well-ventilated, and secure

chemical waste storage area, away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of all hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.
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Unused Fmoc-DL-Nle-OH & Contaminated Solids

Solid Hazardous Waste Container

Liquid Solutions from Synthesis & Washes
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Caption: Logical workflow for the disposal of Fmoc-DL-Nle-OH waste.

First Aid Measures
In case of exposure to Fmoc-DL-Nle-OH, follow these first aid procedures immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.
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Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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